Cas no 99173-00-9 (1,6,8-Trideoxyshanzhigenin)
1,6,8-Trideoxyshanzhigenin Chemical and Physical Properties
Names and Identifiers
-
- 1,6,8-Trideoxyshanzhigenin
- [ "" ]
- AKOS040762747
- Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-7-methyl-
- 7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
- 99173-00-9
- Cyclopenta[c]pyran-4-carboxylicacid,1,4a,5,6,7,7a-hexahydro-7-methyl-
-
- Inchi: 1S/C10H14O3/c1-6-2-3-7-8(6)4-13-5-9(7)10(11)12/h5-8H,2-4H2,1H3,(H,11,12)
- InChI Key: IACOJCUIVGRIKS-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)O)C2CCC(C)C2C1
Computed Properties
- Exact Mass: 182.09400
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 295.7±19.0 ºC (760 Torr),
- Flash Point: 115.5±15.0 ºC,
- Solubility: Slightly soluble (5.5 g/l) (25 º C),
- PSA: 46.53000
- LogP: 1.64740
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
1,6,8-Trideoxyshanzhigenin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,6,8-Trideoxyshanzhigenin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5548-5 mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 5mg |
¥3865.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T32890-5 mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 5mg |
¥4000.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5548-5mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 5mg |
¥ 2760 | 2024-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T32890-5mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | ,93.0% | 5mg |
¥4000.0 | 2023-09-06 | |
| TargetMol Chemicals | TN5548-5 mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5548-1 mL * 10 mM (in DMSO) |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-08 | ||
| A2B Chem LLC | AI65833-5mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 93.0% | 5mg |
$494.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1085983-5mg |
7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid |
99173-00-9 | 98% | 5mg |
¥2305.00 | 2024-04-23 | |
| TargetMol Chemicals | TN5548-1 ml * 10 mm |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 1 ml * 10 mm |
¥ 2860 | 2024-07-20 | ||
| TargetMol Chemicals | TN5548-5mg |
1,6,8-Trideoxyshanzhigenin |
99173-00-9 | 5mg |
¥ 2760 | 2024-07-24 |
1,6,8-Trideoxyshanzhigenin Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1,6,8-Trideoxyshanzhigenin
Introduction to 1,6,8-Trideoxyshanzhigenin (CAS No. 99173-00-9)
1,6,8-Trideoxyshanzhigenin, identified by its Chemical Abstracts Service (CAS) number 99173-00-9, is a significant compound in the realm of natural product chemistry and pharmacological research. This triterpenoid saponin derivative is primarily derived from traditional medicinal plants, particularly those belonging to the genus *Panax*, which is renowned for its bioactive constituents. The structural uniqueness of 1,6,8-Trideoxyshanzhigenin lies in its modified shanzhigenin backbone, characterized by the removal of three hydroxyl groups at the 1st, 6th, and 8th positions, which imparts distinct chemical and pharmacological properties.
The compound has garnered considerable attention in recent years due to its potential therapeutic applications. Modern pharmacological studies have demonstrated that 1,6,8-Trideoxyshanzhigenin exhibits a broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These effects are attributed to its ability to modulate various cellular signaling pathways and interfere with the proliferation of malignant cells. Notably, research has highlighted its role in inhibiting the activity of certain kinases and transcription factors that are pivotal in cancer progression.
In the context of oncology research, 1,6,8-Trideoxyshanzhigenin has been investigated for its capacity to induce apoptosis in multiple myeloma and leukemia cell lines. Studies have revealed that it can activate caspase-dependent and caspase-independent apoptosis pathways, thereby facilitating programmed cell death in cancerous cells without significant toxicity to healthy tissues. This selective toxicity makes it a promising candidate for further development into a novel chemotherapeutic agent.
The anti-inflammatory potential of 1,6,8-Trideoxyshanzhigenin has also been extensively explored. Preclinical studies have shown that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). By inhibiting these key mediators of inflammation, 1,6,8-Trideoxyshanzhigenin demonstrates promise in mitigating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant properties contribute to its ability to neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage.
Recent advancements in synthetic chemistry have enabled the efficient production of 1,6,8-Trideoxyshanzhigenin, making it more accessible for large-scale pharmacological investigations. Researchers have employed various synthetic strategies, including enzymatic modifications and chemical transformations, to optimize yield and purity. These developments have facilitated more comprehensive studies on its mechanism of action and pharmacokinetic profile.
The structural elucidation of 1,6,8-Trideoxyshanzhigenin has been aided by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have provided detailed insights into its molecular architecture and conformational dynamics. Such structural information is crucial for designing derivatives with enhanced bioactivity or improved pharmacokinetic properties.
Moreover, computational modeling studies have complemented experimental efforts by predicting the binding interactions between 1,6,8-Trideoxyshanzhigenin and target proteins. Molecular docking simulations have identified key residues on receptors and enzymes that mediate its biological effects. This computational approach has accelerated the discovery process by allowing researchers to screen large libraries of compounds for potential lead candidates.
The therapeutic potential of 1,6,8-Trideoxyshanzhigenin extends beyond oncology and inflammation research. Emerging evidence suggests that it may also possess neuroprotective properties. Studies have indicated that it can attenuate neurodegeneration in models of Alzheimer's disease by inhibiting β-secretase activity and reducing amyloid-beta peptide aggregation. These findings position 1,6,8-Trideoxyshanzhigenin as a multitarget compound with broad therapeutic implications.
In conclusion,1 , 6 , 8 - Trideo xy shan zhig eni n ( C A S N o . 9 9 1 7 3 - 0 0 - 9 ) represents a compelling natural product with multifaceted biological activities. Its structural uniqueness combined with demonstrated efficacy in preclinical models underscores its significance as a pharmacological entity. Ongoing research efforts aim to further elucidate its mechanisms of action and translate these findings into clinical applications. As synthetic methodologies continue to evolve , the accessibility of this compound will likely enhance its utility in drug discovery initiatives .
99173-00-9 (1,6,8-Trideoxyshanzhigenin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)